3-O-Benzyl-17β-Dihydro Equilin 3-O-Benzyl-17β-Dihydro Equilin
Brand Name: Vulcanchem
CAS No.: 26789-44-6
VCID: VC0116383
InChI: InChI=1S/C25H26O3/c1-25-14-13-20-19-10-8-18(28-24(27)16-5-3-2-4-6-16)15-17(19)7-9-21(20)22(25)11-12-23(25)26/h2-6,8-10,15,20,22-23,26H,7,11-14H2,1H3/t20-,22+,23+,25+/m1/s1
SMILES: CC12CCC3C(=CCC4=C3C=CC(=C4)OC(=O)C5=CC=CC=C5)C1CCC2O
Molecular Formula: C25H26O3
Molecular Weight: 374.48

3-O-Benzyl-17β-Dihydro Equilin

CAS No.: 26789-44-6

Reference Standards

VCID: VC0116383

Molecular Formula: C25H26O3

Molecular Weight: 374.48

3-O-Benzyl-17β-Dihydro Equilin - 26789-44-6

CAS No. 26789-44-6
Product Name 3-O-Benzyl-17β-Dihydro Equilin
Molecular Formula C25H26O3
Molecular Weight 374.48
IUPAC Name [(9S,13S,14S,17S)-17-hydroxy-13-methyl-6,9,11,12,14,15,16,17-octahydrocyclopenta[a]phenanthren-3-yl] benzoate
Standard InChI InChI=1S/C25H26O3/c1-25-14-13-20-19-10-8-18(28-24(27)16-5-3-2-4-6-16)15-17(19)7-9-21(20)22(25)11-12-23(25)26/h2-6,8-10,15,20,22-23,26H,7,11-14H2,1H3/t20-,22+,23+,25+/m1/s1
Standard InChIKey UWWDRHYDMTYSBM-GIQJJWITSA-N
SMILES CC12CCC3C(=CCC4=C3C=CC(=C4)OC(=O)C5=CC=CC=C5)C1CCC2O
Synonyms Estra-1,3,5(10),7-tetraene-3,17β-diol 3-Benzoate; (17β)-Estra-1,3,5(10),7-tetraene-3,17-diol 3-Benzoate
PubChem Compound 131667724
Last Modified Nov 11 2021
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